![molecular formula C28H40O6 B1243796 Andrastin C](/img/structure/B1243796.png)
Andrastin C
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Overview
Description
Andrastin C is a 17-oxosteroid that is 17-oxo-5beta,9beta,10alpha,13alpha-androsta-11,15-dieneandroxta-11,15-diene which is substituted by an acetoxy group at the 3beta position, methyl groups at the 4, 4, 8, 12, and 16 positions, a methoxycarbonyl group at position 14, and a hydroxy group at position 15. A farnesyltransferase inhibitor produced by Penicillium roqueforti, a filamentous fungus involved in the ripening of several kinds of blue cheeses. It has a role as an EC 2.5.1.58 (protein farnesyltransferase) inhibitor and a Penicillium metabolite. It is a 15-hydroxy steroid, a 17-oxo steroid, a 5beta steroid, an acetate ester, an enol, a meroterpenoid and a methyl ester. It is a conjugate acid of an this compound(1-).
Scientific Research Applications
Biosynthesis and Structural Analysis
- Andrastin C, part of the andrastin family, is a product of certain Penicillium species. It exhibits inhibitory activity against ras farnesyltransferase, making it a potential lead for antitumor agents. Research has identified and characterized the gene cluster for andrastin biosynthesis in Penicillium chrysogenum. This work has paved the way for reconstituting the biosynthetic pathway in other fungal hosts like Aspergillus oryzae, highlighting the potential for synthesizing useful natural products using fungal expression systems (Matsuda, Awakawa, & Abe, 2013).
Synthetic Studies
- The structure of andrastins, including this compound, is complex, featuring a unique steroidal tetracyclic skeleton. A study focusing on the stereoselective construction of the BCD-ring system of andrastins has been instrumental in understanding their molecular structure. This research is crucial for the development of synthetic pathways for andrastins (Yoshimura, Abe, Ishioka, & Tanino, 2019).
Efforts Towards Total Synthesis
- The synthesis of this compound has been a significant research focus. An efficient approach to generate a fully functionalized cyclopenta[a]phenanthrene, the basic carbon framework of this compound, has been developed. This includes a stereoselective intramolecular Diels-Alder reaction, highlighting the complexity and potential of synthetic approaches in producing this compound (Okamoto, Takeda, Tokuyama, Ihara, & Toyota, 2013).
Oxidative Derivatization of Andrastin
- A study discovered a biosynthetic gene cluster in Emericella variecolor similar to that for andrastin A. Coexpression with andrastin A biosynthetic genes led to the production of citreohybridonol and new andrastin derivatives. This reveals the multifunctionality of certain enzymes in the cluster and suggests methods for diversifying natural product synthesis (Matsuda, Quan, Mitsuhashi, Li, & Abe, 2016).
New Andrastin Derivatives from Marine-Derived Fungi
- Research has identified new andrastin-type meroterpenoids from marine-derived Penicillium species. These compounds, including andrastin derivatives, have shown moderate cytotoxicity against various cancer cell lines, suggesting their potential in cancer research (Ren, Huo, Liu, & Liu, 2021).
Andrastins in Blue Cheese
- Andrastins, including this compound, were found in European blue cheeses produced by Penicillium roqueforti. Their presence in common food items like blue cheese indicates potential health impacts, given their properties as protein farnesyltransferase inhibitors (Nielsen, Dalsgaard, Smedsgaard, & Larsen, 2005).
Endophytic Fungus Derivatives
- Andrastin derivatives have been isolated from the endophytic fungus Penicillium vulpinum. Some of these compounds have exhibited significant antibacterial and inhibitory activities, expanding the potential applications of this compound and its derivatives in antimicrobial research (Qin, Huang, Liu, Mo, Xu, Li, Qin, Li, Schӓberle, & Yang, 2020).
Properties
Molecular Formula |
C28H40O6 |
---|---|
Molecular Weight |
472.6 g/mol |
IUPAC Name |
methyl (3S,5S,8S,9S,10R,13R,14R)-3-acetyloxy-17-hydroxy-4,4,8,10,12,13,16-heptamethyl-15-oxo-2,3,5,6,7,9-hexahydro-1H-cyclopenta[a]phenanthrene-14-carboxylate |
InChI |
InChI=1S/C28H40O6/c1-15-14-19-25(6)12-11-20(34-17(3)29)24(4,5)18(25)10-13-26(19,7)28(23(32)33-9)22(31)16(2)21(30)27(15,28)8/h14,18-20,30H,10-13H2,1-9H3/t18-,19+,20+,25-,26+,27+,28-/m1/s1 |
InChI Key |
AWMJEDMVXAOTQZ-QUQNHZJXSA-N |
Isomeric SMILES |
CC1=C[C@H]2[C@@]3(CC[C@@H](C([C@H]3CC[C@@]2([C@]4([C@@]1(C(=C(C4=O)C)O)C)C(=O)OC)C)(C)C)OC(=O)C)C |
Canonical SMILES |
CC1=CC2C3(CCC(C(C3CCC2(C4(C1(C(=C(C4=O)C)O)C)C(=O)OC)C)(C)C)OC(=O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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